Benzenepropanamide, 2-(4-(acetylamino)-1-oxobutyl)-5-chloro-

• CAS No.: 122186-92-9
• Molecular Formula: C15H19ClN2O3
• Molecular Weight: 310.77 g/mol
• IUPAC Name: 3-[2-(4-acetamidobutanoyl)-5-chlorophenyl]propanamide
• InChI: InChI=1S/C15H19ClN2O3/c1-10(19)18-8-2-3-14(20)13-6-5-12(16)9-11(13)4-7-15(17)21/h5-6,9H,2-4,7-8H2,1H3,(H2,17,21)(H,18,19)
• InChI Key: KQGRDMPLCFDBTH-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NCCCC(=O)C1=C(C=C(C=C1)Cl)CCC(=O)N

Description

Benzenepropanamide, 2-(4-(acetylamino)-1-oxobutyl)-5-chloro- is a useful research compound. Its molecular formula is C15H19ClN2O3 and its molecular weight is 310.77 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

8.15 g (0.025 mol) of methyl 2-(4-acetamidobutyryl)-5-chlorohydrocinnamate are stirred at room temperature for 30 hours in 200 ml of a solution of ammonia in methanol. After concentration of the solution the residue is extracted with methylene chloride/water, dried with magnesium sulfate, the solvent is distilled in a vacuum. The residue is chromatographed on silica gel with chloroform-methanol (9:1). Recrystallization from methanol/ether yields 2-(4-acetamidobutyryl)-5-chlorohydrocinnamide as white crystals with melting point 149°-151°.